![molecular formula C19H21ClN2O4S B6476558 3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine CAS No. 2640974-51-0](/img/structure/B6476558.png)
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine
Description
The compound “3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine” is a complex organic molecule. It contains a benzofuran moiety, which is a heterocyclic compound . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its IUPAC name . It contains a benzofuran ring, a pyridine ring, and a piperidine ring, all of which are common structures in organic chemistry .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine”, focusing on six unique applications:
Pharmaceutical Development
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine: has shown potential in pharmaceutical development, particularly in the design of novel therapeutic agents. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Research has indicated its potential in modulating receptor activities, which could be beneficial in treating conditions such as neurological disorders and inflammation .
Anticancer Research
This compound has been investigated for its anticancer properties. The presence of the benzofuran moiety is significant, as benzofuran derivatives are known for their cytotoxic activities against various cancer cell lines . Studies have shown that modifications of this compound can enhance its ability to induce apoptosis in cancer cells, making it a promising candidate for developing new anticancer drugs .
Antiviral Applications
Research has explored the antiviral potential of 3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine . The compound’s structure allows it to inhibit viral replication, particularly in viruses that rely on specific enzymatic pathways for their life cycle . This makes it a valuable lead compound in the development of antiviral therapies, especially for viruses that are resistant to current treatments.
Neuroprotective Agents
The neuroprotective properties of this compound have been a subject of interest due to its potential in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neural receptors suggests it could be used to develop treatments for conditions such as Alzheimer’s and Parkinson’s diseases . Research has focused on its role in reducing oxidative stress and neuronal damage.
Anti-inflammatory Research
3-chloro-4-{[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)piperidin-4-yl]methoxy}pyridine: has been studied for its anti-inflammatory effects. The compound’s interaction with inflammatory pathways can help in reducing inflammation and associated symptoms . This makes it a potential candidate for developing new anti-inflammatory drugs that could be used to treat chronic inflammatory conditions such as arthritis.
Synthetic Chemistry
In synthetic chemistry, this compound serves as a valuable intermediate for the synthesis of more complex molecules. Its unique structure allows for various chemical modifications, making it a versatile building block in organic synthesis . Researchers have utilized it in the synthesis of other heterocyclic compounds, which are important in the development of pharmaceuticals and agrochemicals.
properties
IUPAC Name |
3-chloro-4-[[1-(2,3-dihydro-1-benzofuran-5-ylsulfonyl)piperidin-4-yl]methoxy]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21ClN2O4S/c20-17-12-21-7-3-19(17)26-13-14-4-8-22(9-5-14)27(23,24)16-1-2-18-15(11-16)6-10-25-18/h1-3,7,11-12,14H,4-6,8-10,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXEUDUPGUXFCHB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COC2=C(C=NC=C2)Cl)S(=O)(=O)C3=CC4=C(C=C3)OCC4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21ClN2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]-[1,3]thiazolo[4,5-c]pyridin-2-amine](/img/structure/B6476475.png)
![3-chloro-4-({1-[(4-fluorophenyl)methanesulfonyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6476492.png)
![(2E)-3-(2H-1,3-benzodioxol-5-yl)-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}prop-2-enamide](/img/structure/B6476495.png)
![4-{[1-(3-methoxybenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine](/img/structure/B6476502.png)
![8-(5-fluoro-2-methoxybenzenesulfonyl)-3-[4-(methoxymethyl)-1H-1,2,3-triazol-1-yl]-8-azabicyclo[3.2.1]octane](/img/structure/B6476508.png)
![1-methyl-N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-2-(propan-2-yl)-1H-imidazole-4-sulfonamide](/img/structure/B6476522.png)
![N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-1-methyl-1H-imidazole-4-sulfonamide](/img/structure/B6476546.png)
![4-{[1-(isoquinoline-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6476553.png)
![4-{[1-(2-methoxy-5-methylbenzenesulfonyl)piperidin-4-yl]methoxy}-3-methylpyridine](/img/structure/B6476556.png)
![4-{[1-(dimethylsulfamoyl)azetidin-3-yl]oxy}pyridine-2-carboxamide](/img/structure/B6476566.png)
![3-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}-1-(2-methylphenyl)urea](/img/structure/B6476573.png)
![N-{[4-(furan-3-yl)thiophen-2-yl]methyl}-[1,3]thiazolo[4,5-c]pyridin-2-amine](/img/structure/B6476576.png)
![3-(2-{4-[(5-chloropyrimidin-2-yl)(methyl)amino]piperidin-1-yl}-2-oxoethyl)-3,4-dihydroquinazolin-4-one](/img/structure/B6476579.png)
![3-chloro-4-({1-[2-(trifluoromethyl)benzenesulfonyl]piperidin-4-yl}methoxy)pyridine](/img/structure/B6476587.png)